Cas no 83726-03-8 (2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane)
83726-03-8 structure
Product name:2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane
2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane
- NSC46298
- AC1L64PQ
- CTK5F1025
- NSC-46298
- AG-J-54581
- 83726-03-8
- DTXSID90286513
-
- Inchi： InChI=1S/C14H20O3/c1-13(2)9-16-14(3,17-10-13)11-5-7-12(15-4)8-6-11/h5-8H,9-10H2,1-4H3
- InChI Key： XAWRCVSJEGNYGQ-UHFFFAOYSA-N
- SMILES： CC1(COC(OC1)(C)C2=CC=C(C=C2)OC)C
Computed Properties
- Exact Mass: 236.14124450g/mol
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
- XLogP3: 2.7
2-(4-methoxyphenyl)-2,5,5-trimethyl-1,3-dioxane Related Literature
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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